Cas no 105701-29-9 (Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-)

Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]- structure
105701-29-9 structure
Product Name:Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-
CAS No:105701-29-9
MF:C16H24O4
MW:280.359365463257
CID:1161796
Update Time:2024-07-26

Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-
    • Inchi: 1S/C16H24O4/c1-3-13(2)12-19-10-4-5-11-20-15-8-6-14(7-9-15)16(17)18/h6-9,13H,3-5,10-12H2,1-2H3,(H,17,18)
    • InChI Key: RMTCSERJIUILGV-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(OCCCCOCC(C)CC)C=C1

Computed Properties

  • Exact Mass: 468.32412

Experimental Properties

  • Density: 1.058±0.06 g/cm3(Predicted)
  • Boiling Point: 413.6±25.0 °C(Predicted)
  • PSA: 44.76
  • pka: 4.47±0.10(Predicted)

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